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Compound of Interest

Compound Name: 2-(2-Diethylaminoethoxy)ethanol

Cat. No.: B027993

An In-depth Technical Guide to 2-(2-Diethylaminoethoxy)ethanol for Researchers, Scientists,
and Drug Development Professionals

Introduction

2-(2-Diethylaminoethoxy)ethanol, registered under CAS number 140-82-9, is an organic
compound with significant relevance in various scientific domains, particularly in the synthesis
of pharmaceuticals and other fine chemicals.[1] Structurally, it is characterized by the presence
of a tertiary amine, an ether linkage, and a primary alcohol functional group. This unique
combination of functionalities imparts a versatile chemical character, making it a valuable
intermediate.[2] This guide provides a comprehensive overview of the physical and chemical
properties of 2-(2-Diethylaminoethoxy)ethanol, offering insights into its behavior, handling,
and application, tailored for professionals in research and drug development. Notably, it is
recognized as a metabolite of the cough suppressant Butamirate and a degradation product of
Oxeladin citrate and Oxybutynin hydrochloride.[3][4]

Chemical Structure and Identification

A clear understanding of the molecular structure is fundamental to comprehending the
properties and reactivity of a compound.

Figure 1: Chemical structure of 2-(2-Diethylaminoethoxy)ethanol.

Table 1: Compound Identification
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Identifier Value Source(s)
2-[2-

IUPAC Name ) ) [5]
(diethylamino)ethoxy]ethanol

CAS Number 140-82-9 [6]

Molecular Formula CsH1oNO:2 [6]

Molecular Weight 161.24 g/mol [6]

SMILES CCN(cc)cecocco [5][6]
VKBVRNHODPFVHK-

InChl Key [21[5]
UHFFFAOYSA-N
Ethylene Glycol Monol[2-
(diethylamino)ethyl] Ether,
Diethyl[2-(2-

Synonyms [21[6]1[7]

hydroxyethoxy)ethyllamine,
N,N-

Diethylethoxyethanolamine

Physical Properties

The physical properties of 2-(2-Diethylaminoethoxy)ethanol are crucial for its handling,

storage, and application in various experimental setups. It typically appears as a colorless to

pale yellow liquid.[2][3]

Table 2: Physical Properties of 2-(2-Diethylaminoethoxy)ethanol
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Property Value Source(s)
Appearance (.:ok.)rless to light yellow/orange 1]

liquid
Boiling Point 234.7 °C at 760 mmHg [8]
101 °C at 9.8 mmHg [3]
Melting Point 221.5°C 9]
Density 0.939 - 0.94 g/cm3 [3][8]
Flash Point 95.8 - 96 °C (closed cup) [8]
Refractive Index 1.446 - 1.4475 (at 22°C) [31[81I9]
Vapor Pressure 0.799 mmHg at 25°C [8]

Slightly soluble in chloroform
Solubility and methanol.[3] Soluble in [2][3]

water.[2]

Chemical Properties and Reactivity

The chemical behavior of 2-(2-Diethylaminoethoxy)ethanol is dictated by its functional
groups. The tertiary amine group confers basic properties, allowing it to react with acids to form
salts.[10] The hydroxyl group can undergo typical alcohol reactions, such as esterification.[11]
The ether linkage is generally stable but can be cleaved under harsh conditions.

This compound is incompatible with strong oxidizing agents and acids.[3][12] As an amine, it
can react exothermically with acids and may be incompatible with isocyanates, halogenated
organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[10] Furthermore,
in combination with strong reducing agents, it can generate flammable gaseous hydrogen.[10]

Spectral Data

For the structural elucidation and purity assessment of 2-(2-Diethylaminoethoxy)ethanol,
various spectroscopic techniques are employed. While specific spectra are proprietary to
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manufacturers, typical spectral characteristics can be inferred from its structure. The NIST
Chemistry WebBook provides access to its mass spectrum (electron ionization).[7]

Experimental Protocols: Determination of
Physicochemical Properties

While specific experimental protocols for this compound are not publicly detailed, standard
methodologies are employed for the determination of its key physical and chemical properties.

Workflow for Property Determination
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Figure 2: A generalized workflow for the physicochemical characterization of 2-(2-
Diethylaminoethoxy)ethanol.
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1. Boiling Point Determination: The boiling point can be determined using a distillation
apparatus. The sample is heated, and the temperature at which the liquid and vapor phases
are in equilibrium at a given pressure is recorded. For substances with high boiling points,
vacuum distillation is often employed to prevent decomposition.[1]

2. Density Measurement: A pycnometer or a digital density meter can be used for accurate
density measurements. The mass of a known volume of the substance is determined at a
specific temperature.

3. Refractive Index Measurement: A refractometer is used to measure the refractive index,
which is a dimensionless number that describes how fast light propagates through the material.
This is a quick and non-destructive method for purity assessment.

4. Spectroscopic Analysis (NMR, IR, MS):

¢ Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the
carbon-hydrogen framework of the molecule.

« Infrared (IR) spectroscopy is used to identify the presence of specific functional groups, such
as the O-H stretch of the alcohol and C-N stretching of the amine.

e Mass spectrometry (MS) determines the molecular weight of the compound and can provide
information about its fragmentation pattern, aiding in structural confirmation.[7]

Applications in Drug Development and Research

2-(2-Diethylaminoethoxy)ethanol serves as a crucial building block in the synthesis of various
active pharmaceutical ingredients (APIs). Its bifunctional nature allows for sequential or
orthogonal chemical modifications. For instance, it is a known metabolite and impurity in the
manufacturing of Butamirate.[9][13] It is also a degradation product of other pharmaceuticals
like Oxeladin citrate and Oxybutynin hydrochloride.[3] This makes it an important reference
standard in impurity profiling and stability studies during drug development. Furthermore,
organic esters of 2-(2-diethylaminoethoxy)ethanol have been synthesized and investigated
for their potential therapeutic applications.[11]

Safety, Handling, and Storage
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Safety Precautions: 2-(2-Diethylaminoethoxy)ethanol is classified as a hazardous substance.
It is harmful if it comes into contact with the skin and can cause severe skin burns and eye
damage.[10][14] Therefore, appropriate personal protective equipment (PPE), including gloves,
protective clothing, and eye/face protection, must be worn when handling this chemical.[14]
Work should be conducted in a well-ventilated area or under a fume hood.[15]

Storage: It is recommended to store 2-(2-Diethylaminoethoxy)ethanol in a cool, ventilated
area in a tightly closed and sealed container, ideally below 45°C.[3] Some suppliers
recommend storage at 2-8°C or in a refrigerator.[8][9] It should be stored under an inert
atmosphere as it may be air-sensitive.

Conclusion

2-(2-Diethylaminoethoxy)ethanol is a versatile chemical intermediate with well-defined
physical and chemical properties. Its unique structure makes it a valuable component in the
synthesis of pharmaceuticals and a key compound for metabolic and degradation studies. A
thorough understanding of its properties, reactivity, and handling requirements, as outlined in
this guide, is essential for its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

